2-amino-4-(3-fluorophenyl)-5-oxo-4H,5H-thiochromeno[4,3-b]pyran-3-carbonitrile

• IUPAC Name: 2-amino-4-(3-fluorophenyl)-5-oxo-4H-thiochromeno[4,3-b]pyran-3-carbonitrile
• InChI: InChI=1S/C19H11FN2O2S/c20-11-5-3-4-10(8-11)15-13(9-21)18(22)24-17-12-6-1-2-7-14(12)25-19(23)16(15)17/h1-8,15H,22H2
• InChI Key: GFUZAQGMGXMZBR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(C(C(=C(O3)N)C#N)C4=CC(=CC=C4)F)C(=O)S2
• Molecular Formula: C19H11FN2O2S
• Molecular Weight: 350.4 g/mol

Description

2-amino-4-(3-fluorophenyl)-5-oxo-4H,5H-thiochromeno[4,3-b]pyran-3-carbonitrile is a chemical compound that belongs to the family of thiochromene derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, agrochemicals, and material science.

Mechanism of Action

The exact mechanism of action of 2-amino-4-(3-fluorophenyl)-5-oxo-4H,5H-thiochromeno[4,3-b]pyran-3-carbonitrile is not fully understood. However, studies suggest that the compound exerts its biological activities through various pathways, including inhibition of enzymes, modulation of ion channels, and interaction with cellular receptors.
Biochemical and Physiological Effects:
Studies have shown that 2-amino-4-(3-fluorophenyl)-5-oxo-4H,5H-thiochromeno[4,3-b]pyran-3-carbonitrile exhibits a wide range of biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function. The compound has also shown promising results in the treatment of epilepsy and other neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-amino-4-(3-fluorophenyl)-5-oxo-4H,5H-thiochromeno[4,3-b]pyran-3-carbonitrile is its wide range of biological activities, which makes it a promising candidate for drug development. However, the compound has some limitations for lab experiments, including its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the research on 2-amino-4-(3-fluorophenyl)-5-oxo-4H,5H-thiochromeno[4,3-b]pyran-3-carbonitrile. One of the main areas of focus is the development of new derivatives with improved biological activities and reduced toxicity. Another area of interest is the elucidation of the exact mechanism of action of the compound, which could lead to the development of more effective drugs for various diseases. Additionally, the compound's potential applications in material science and agrochemicals are also areas of interest for future research.
Conclusion:
In conclusion, 2-amino-4-(3-fluorophenyl)-5-oxo-4H,5H-thiochromeno[4,3-b]pyran-3-carbonitrile is a promising compound with potential applications in various fields, including medicinal chemistry, material science, and agrochemicals. Its wide range of biological activities and potential for drug development make it an attractive candidate for further research. However, more studies are needed to fully understand the compound's mechanism of action and to develop new derivatives with improved biological activities and reduced toxicity.

Scientific Research Applications

2-amino-4-(3-fluorophenyl)-5-oxo-4H,5H-thiochromeno[4,3-b]pyran-3-carbonitrile has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit a wide range of biological activities, including antimicrobial, antifungal, anticancer, anti-inflammatory, and anticonvulsant properties. The compound has also shown promising results in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's.